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Compound of Interest

Compound Name: Armillarisin A

Cat. No.: B1667603 Get Quote

Essential Safety and Handling Guide for Armillarisin
A
This document provides crucial safety and logistical information for the handling and disposal

of Armillarisin A, a bioactive coumarin compound.[1] The following procedures are designed

to ensure the safety of laboratory personnel and to minimize environmental impact.

Chemical and Physical Properties
A summary of the known quantitative data for Armillarisin A is presented below.[2][3]

Property Value Source

CAS Number 53696-74-5 [2][3]

Molecular Formula C₁₂H₁₀O₅ [2]

Molecular Weight 234.2 g/mol [2][3]

Melting Point 250-255°C [3]

Appearance Solid

Storage Temperature 2-8 °C, protect from light
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Due to its biological activity, including the modulation of critical signaling pathways like NF-κB

and MAPK, Armillarisin A should be handled with appropriate care to prevent accidental

exposure.[4] The following PPE is mandatory when handling Armillarisin A in solid or solution

form.[5][6][7]

PPE Category Specific Requirements

Hand Protection
Wear chemical-resistant gloves (e.g., nitrile).

Change gloves immediately if contaminated.

Eye Protection Use safety glasses with side shields or goggles.

Body Protection

A standard laboratory coat is required. For

procedures with a high risk of splashing, a

chemically resistant apron should be worn over

the lab coat.

Respiratory Protection

For handling the solid compound outside of a

certified chemical fume hood, a NIOSH-

approved respirator (e.g., N95) is recommended

to prevent inhalation of fine particles.[7]

Operational Plans: Handling and Experimental
Protocols
Adherence to standard laboratory safety procedures is essential. Always handle Armillarisin A
in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation

exposure.[5][6]

General Handling Workflow
The following diagram outlines the standard workflow for handling Armillarisin A from receipt

to disposal.
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Caption: Workflow for safe handling of Armillarisin A.
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Experimental Protocol: Preparation of a 10 mM Stock
Solution
This protocol provides a step-by-step method for preparing a stock solution of Armillarisin A.

Preparation:

Ensure all necessary PPE is worn correctly.[5][6]

Perform all operations within a certified chemical fume hood.

Calculate the required mass of Armillarisin A (MW: 234.2 g/mol ) for the desired volume

of 10 mM stock solution. For 10 mL, this is: 0.01 L * 0.01 mol/L * 234.2 g/mol = 0.02342 g

(23.42 mg).

Weighing:

Tare a clean, dry microcentrifuge tube or glass vial on an analytical balance.

Carefully add approximately 23.42 mg of Armillarisin A powder to the container. Record

the exact weight.

Dissolution:

Add the appropriate volume of a suitable solvent (e.g., Dimethyl Sulfoxide - DMSO) to the

container to achieve the desired concentration based on the actual weight.

Vortex or sonicate the solution until the Armillarisin A is completely dissolved.

Storage:

Label the container clearly with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C or -80°C for long-term stability, protected from light.
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Armillarisin A has been shown to inhibit the NF-κB signaling pathway, which is a key regulator

of inflammation and cell survival.[4] Understanding this mechanism is vital for researchers in

drug development.
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Caption: Armillarisin A's inhibitory effect on the NF-κB pathway.[4]

Disposal Plans
Proper disposal of unused Armillarisin A and contaminated materials is critical to prevent

environmental contamination and ensure compliance with regulations.

Waste Categorization and Disposal Procedures
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Waste Type Disposal Procedure

Solid Armillarisin A

Treat as chemical waste. Collect in a clearly

labeled, sealed container. Dispose of through

your institution's Environmental Health and

Safety (EHS) office.[8]

Contaminated Labware (Gloves, Tubes, etc.)

Place all contaminated disposable items into a

designated chemical waste bag or container.

This container should be sealed and disposed of

via the institutional EHS program.

Aqueous Solutions

Small quantities of dilute aqueous solutions may

be disposable down the drain with copious

amounts of water, depending on local

regulations. Always consult your institution's

EHS guidelines before doing so.

Organic Solvent Solutions

Collect all solutions containing organic solvents

(e.g., DMSO) in a designated, labeled

hazardous waste container. Do not mix

incompatible waste streams. Arrange for pickup

and disposal by your institution's EHS office.[9]

Empty Stock Bottles

Triple-rinse the empty container with a suitable

solvent. The rinsate should be collected as

hazardous waste. After rinsing, deface the label

and dispose of the container in the regular trash

or recycling, as per institutional policy.[10]

Important Note: Never dispose of solid chemical waste or concentrated solutions in the regular

trash or down the sewer.[11][12] When in doubt, always consult with your institution's

designated safety officer or EHS department for specific guidance.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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